Cas no 484-69-5 (D-pinitol)
D-pinitol structure
D-pinitol Chemical and Physical Properties
Names and Identifiers
-
- D-pinitol
- Lucidol
- Sequoyit
- Sequoyitol (5-O-Methyl-myo-inosit)
- 6α-Methoxycyclohexane-1β,2β,3β,4α,5β-pentol
- C06353
- D-4-O-Methyl-myo-inositol
- L-pinitol
- CHEBI:172909
- Q27117073
- F714097C-1457-496B-BD0D-EBEFDCA5BF7E
- 1D-6-O-Methyl-myo-inositol
- CHEBI:28762
- DTXSID701318150
- AKOS006272497
- 6-O-Methyl-myo-inositol
- Q27103880
- 3559-00-0
- 1L-3-O-methyl-chiro-inositol
- CHEBI:37209
- 484-69-5
- (-)-Pinitol
- (1S,2R,4R,5R)-6-methoxycyclohexane-1,2,3,4,5-pentol
- Ononitol
- (1R,2R,3S,4R,5S,6R)-6-methoxycyclohexane-1,2,3,4,5-pentol
- (1R,2R,3R,4R,5S,6R)-6-methoxycyclohexane-1,2,3,4,5-pentol
- SCHEMBL3437530
-
- Inchi： InChI=1S/C7H14O6/c1-13-7-5(11)3(9)2(8)4(10)6(7)12/h2-12H,1H3
- InChI Key： DSCFFEYYQKSRSV-UHFFFAOYSA-N
- SMILES： COC1C(O)C(O)C(O)C(O)C1O
Computed Properties
- Exact Mass: 194.079
- Monoisotopic Mass: 194.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110A^2
- XLogP3: -3.2
Experimental Properties
- Color/Form: White to off white crystals
- Density: 1.56
- Boiling Point: 317.2°Cat760mmHg
- Flash Point: 145.6°C
- Refractive Index: 1.588
- Specific Rotation: 56 º (C=1, H2O)
D-pinitol Related Literature
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George K. Tsikalas,Penelope Lazarou,Emmanuel Klontzas,Spiros A. Pergantis,Ioannis Spanopoulos,Pantelis N. Trikalitis,George E. Froudakis,Haralambos E. Katerinopoulos RSC Adv., 2014,4, 693-696
-
Sara M. Butterfield,Julius Rebek Jr. Chem. Commun., 2007, 1605-1607
-
Jose A. Bencomo,Scott T. Iacono,Jena McCollum J. Mater. Chem. A, 2018,6, 12308-12315
-
Samuel J. Rowley-Neale,Jamie M. Fearn,Dale A. C. Brownson,Graham C. Smith,Xiaobo Ji,Craig E. Banks Nanoscale, 2016,8, 14767-14777
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